Cas no 1346601-73-7 (Dimethyl(3,3-difluoro-2-oxoheptyl)phosphonate-d7)

• Product Name: Dimethyl(3,3-difluoro-2-oxoheptyl)phosphonate-d7
• CAS No: 1346601-73-7
• MF: C₉H₁₇F₂O₄P
• MW: 258.199451208115
• CID: 4553722
• Update Time: 2025-06-14

Dimethyl(3,3-difluoro-2-oxoheptyl)phosphonate-d7 Chemical and Physical Properties

Names and Identifiers

• Dimethyl(3,3-difluoro-2-oxoheptyl)phosphonate-d7
• (3,3-Difluoro-2-oxoheptyl)-phosphonic Acid-d7 DiMethyl Ester
• (3,3-Difluoro-2-oxoheptyl)phosphonic Acid-d7 DiMethyl Ester
• DiMethyl(2-oxo-3,3-difluoroheptyl)phosphonate-d7

• Inchi： 1S/C9H17F2O4P/c1-4-5-6-9(10,11)8(12)7-16(13,14-2)15-3/h4-7H2,1-3H3
• InChI Key： CISDEVRDMKWPCP-UHFFFAOYSA-N
• SMILES： CCCCC(F)(F)C(CP(OC)(OC)=O)=O

Experimental Properties

• Solubility: 二氯甲烷、氯仿、乙酸乙酯、四氢呋喃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Dimethyl(3,3-difluoro-2-oxoheptyl)phosphonate-d7

Comprehensive Overview of Dimethyl(3,3-difluoro-2-oxoheptyl)phosphonate-d7 (CAS No. 1346601-73-7)

Dimethyl(3,3-difluoro-2-oxoheptyl)phosphonate-d7 is a deuterated organophosphorus compound with significant applications in pharmaceutical research, agrochemical development, and analytical chemistry. Its unique structural features, including the deuterium-labeled methyl groups and the difluoro moiety, make it a valuable tool for isotope tracing, metabolic studies, and NMR spectroscopy. The CAS registry number 1346601-73-7 ensures precise identification in chemical databases, catering to researchers seeking high-purity reference standards.

In recent years, the demand for deuterated compounds like Dimethyl(3,3-difluoro-2-oxoheptyl)phosphonate-d7 has surged due to their role in drug discovery and environmental analysis. Scientists frequently search for "deuterium-labeled phosphonates" or "stable isotope reagents" to enhance the accuracy of mass spectrometry and kinetic isotope effect (KIE) studies. This compound’s phosphonate group also aligns with trends in sustainable chemistry, as it mimics biologically active phosphate esters while offering improved hydrolytic stability.

The synthesis of Dimethyl(3,3-difluoro-2-oxoheptyl)phosphonate-d7 involves meticulous deuteration techniques to achieve high isotopic enrichment (>98% D). Its difluoro substituent enhances electrophilicity, making it a versatile intermediate for cross-coupling reactions—a topic widely explored in "C–F bond activation" research. Users often query "applications of deuterated building blocks" or "NMR shift reagents," reflecting its utility in structural elucidation and mechanistic studies.

From an SEO perspective, integrating keywords such as "deuterated chemical suppliers" or "custom isotope synthesis" can improve visibility. The compound’s relevance to "precision medicine" and "proteomics" further amplifies its appeal, as these fields rely on isotopic labeling for biomarker discovery. Notably, its non-hazardous profile (aligned with regulatory guidelines) ensures compliance in global shipping and handling.

In agrochemical research, Dimethyl(3,3-difluoro-2-oxoheptyl)phosphonate-d7 serves as a model for studying pesticide degradation pathways. Researchers investigating "environmental fate of fluorinated compounds" frequently cite its stability under UV exposure, a feature critical for field trials. The deuterium labels enable tracking without altering chemical behavior, addressing queries like "isotope effects in biodegradation."

Analytical laboratories prioritize this compound for calibrating high-resolution LC-MS systems, especially when analyzing complex matrices. Its distinct fragmentation pattern aids in method development, a hot topic in "untargeted metabolomics" forums. The phosphonate-d7 moiety’s resistance to enzymatic cleavage also makes it ideal for probing phosphatase activity, a recurring theme in "enzyme inhibition assays" literature.

Emerging applications include its use in material science, where deuterated compounds improve neutron scattering studies. Searches for "deuterated polymers" or "heavy atom labeling" highlight interdisciplinary demand. As industries shift toward greener solvents, the compatibility of Dimethyl(3,3-difluoro-2-oxoheptyl)phosphonate-d7 with ionic liquids and supercritical CO2 systems positions it as a future-forward reagent.

To summarize, Dimethyl(3,3-difluoro-2-oxoheptyl)phosphonate-d7 (CAS 1346601-73-7) bridges gaps between synthetic chemistry and cutting-edge research. Its adaptability to trending topics—from "deuterium in drug design" to "eco-friendly analytical methods"—ensures sustained scientific interest. By leveraging its isotopic purity and functional diversity, researchers can address unmet challenges in molecular imaging and sustainable synthesis.